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Compound of Interest

Compound Name: 3-Methylbiphenyl

Cat. No.: B165614 Get Quote

An In-Depth Technical Guide to 3-Methylbiphenyl: Properties, Synthesis, and Applications

Introduction
3-Methylbiphenyl, also known by its synonyms 3-phenyltoluene and m-methylbiphenyl, is a

bicyclic aromatic hydrocarbon.[1][2] Its structure consists of a biphenyl core with a methyl group

substituted at the third position of one of the phenyl rings.[1] This compound presents as a

colorless to pale yellow liquid at ambient temperature and is characterized by its solubility in

common organic solvents and insolubility in water.[1][3] As a versatile chemical intermediate

and building block, 3-Methylbiphenyl is of significant interest to researchers in organic

synthesis, materials science, and drug development.[1][4] This guide provides a

comprehensive overview of its core physicochemical properties, a representative synthesis

methodology, analytical procedures, and key applications relevant to the scientific community.

Physicochemical and Spectroscopic Data
The fundamental properties of 3-Methylbiphenyl are critical for its application in experimental

design and chemical synthesis. These data are compiled from authoritative chemical

databases and supplier specifications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b165614?utm_src=pdf-interest
https://www.benchchem.com/product/b165614?utm_src=pdf-body
https://www.benchchem.com/product/b165614?utm_src=pdf-body
https://cymitquimica.com/cas/643-93-6/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C643936&Mask=80
https://cymitquimica.com/cas/643-93-6/
https://cymitquimica.com/cas/643-93-6/
https://m.chemicalbook.com/ProductMSDSDetailCB5142378_EN.htm
https://www.benchchem.com/product/b165614?utm_src=pdf-body
https://cymitquimica.com/cas/643-93-6/
https://www.benchchem.com/product/b165614
https://www.benchchem.com/product/b165614?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₃H₁₂ [1][2][3][5]

Molecular Weight 168.24 g/mol [4][6][7]

Monoisotopic Mass 168.0939 g/mol [5][8]

CAS Registry Number 643-93-6 [1][3][5][9]

IUPAC Name 1-methyl-3-phenylbenzene [2][5][7]

Appearance Colorless to light yellow liquid [1][6][10]

Melting Point 4-5 °C [5][6][11]

Boiling Point 272-272.7 °C [3][6][11]

Density ~1.01 g/mL [6][12]

Refractive Index ~1.600 - 1.605 @ 20 °C [10][11]

Flash Point > 110 °C [6][11]

Synthesis Pathway: Palladium-Catalyzed Cross-
Coupling
The synthesis of unsymmetrical biaryls like 3-Methylbiphenyl is efficiently achieved through

palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction. This

method is favored for its high yields, tolerance of various functional groups, and relatively mild

reaction conditions.

The core principle involves the reaction of an aryl halide (or triflate) with an arylboronic acid in

the presence of a palladium catalyst and a base. For 3-Methylbiphenyl, this translates to

coupling 3-methylphenylboronic acid with a halobenzene (e.g., bromobenzene).
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Caption: Suzuki-Miyaura cross-coupling for 3-Methylbiphenyl synthesis.

Analytical Characterization Workflow
To confirm the identity, purity, and quantity of 3-Methylbiphenyl in a sample, a combination of

chromatographic and spectroscopic methods is employed. High-Performance Liquid

Chromatography (HPLC) is a standard technique for its analysis.[9]

Protocol: Reverse-Phase HPLC Analysis
This protocol describes a typical method for analyzing 3-Methylbiphenyl. The causality behind

these choices is rooted in the compound's nonpolar, aromatic nature. A C18 column is selected

for its hydrophobic stationary phase, which effectively retains the analyte through hydrophobic

interactions. The mobile phase, a mixture of acetonitrile and water, is chosen to elute the
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compound at a reasonable retention time; acetonitrile acts as the strong organic solvent that

disrupts the interaction with the stationary phase, leading to elution.

Objective: To determine the purity of a 3-Methylbiphenyl sample.

Materials:

HPLC system with UV detector

Newcrom R1 or equivalent C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)[9]

Acetonitrile (MeCN), HPLC grade

Deionized water, HPLC grade

Phosphoric acid or Formic acid (for MS compatibility)[9]

3-Methylbiphenyl standard and sample for analysis

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of 70:30 (v/v) acetonitrile and water.

Acidify slightly with phosphoric acid (e.g., to 0.1%) to sharpen peaks by ensuring any

ionizable silanols on the silica support are protonated. For mass spectrometry detection,

substitute phosphoric acid with a volatile acid like formic acid.[9]

Standard Preparation: Accurately weigh a small amount of pure 3-Methylbiphenyl standard

and dissolve it in the mobile phase to create a stock solution (e.g., 1 mg/mL). Prepare a

working standard by diluting the stock solution to a suitable concentration (e.g., 100 µg/mL).

Sample Preparation: Dissolve the sample containing 3-Methylbiphenyl in the mobile phase

to a concentration similar to the working standard. Filter the sample through a 0.45 µm

syringe filter to remove particulates that could damage the column.

Instrument Setup:

Install the C18 column and equilibrate the system with the mobile phase at a flow rate of

1.0 mL/min until a stable baseline is achieved.
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Set the UV detector to a wavelength where 3-Methylbiphenyl has strong absorbance

(typically determined via UV-Vis spectrum, often around 254 nm for aromatic compounds).

Analysis:

Inject a fixed volume (e.g., 10 µL) of the standard solution and record the chromatogram

and retention time.

Inject the same volume of the prepared sample solution.

Purity can be estimated by calculating the area percentage of the main peak relative to the

total area of all peaks in the chromatogram.

Applications in Drug Development and Research
3-Methylbiphenyl serves as a crucial scaffold and intermediate in several areas of chemical

research:

Organic Synthesis: It is a fundamental building block for constructing more complex,

polycyclic aromatic systems or functionalized biaryl compounds.[4] These larger molecules

are often investigated for their potential as active pharmaceutical ingredients (APIs).

Materials Science: The biphenyl structure is rigid and planar, making its derivatives

candidates for the development of high-performance plastics, liquid crystals, and resins.[4]

Catalysis Research: The compound is used as a model substrate in studies of catalytic

hydrotreatment and hydrogenation, processes vital in petrochemical refining and fine

chemical synthesis.[4]

Pharmacokinetic Studies: As a lipophilic molecule (XlogP ~3.9-4.34), it and its derivatives

can be used in studies modeling the absorption, distribution, metabolism, and excretion

(ADME) of aromatic drug candidates.[5][9]

Safety, Handling, and Storage
Proper handling of 3-Methylbiphenyl is essential to ensure laboratory safety.
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Hazard Identification: The compound is known to cause skin and eye irritation and may

cause respiratory irritation upon inhalation.[5][13]

Personal Protective Equipment (PPE): Always wear appropriate protective gloves (e.g.,

nitrile), chemical safety goggles conforming to EN166 or OSHA standards, and a lab coat.[3]

[6]

Handling: Use only in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of vapors.[3][13] Avoid all personal contact. Do not eat, drink, or smoke in the

handling area.[13]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep

away from incompatible substances such as strong oxidizing agents.[3][6]

Spill Management: In case of a spill, absorb with an inert material (e.g., sand, vermiculite)

and place in a suitable, labeled container for disposal.[13] Prevent entry into drains or

waterways.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cymitquimica.com/cas/643-93-6/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C643936&Mask=80
https://m.chemicalbook.com/ProductMSDSDetailCB5142378_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB5142378_EN.htm
https://www.benchchem.com/product/b165614
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylbiphenyl
https://www.fishersci.com/store/msds?partNumber=AAL0100603&productDescription=3-METHYLBIPHENYL+95%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/shop/products/3-methylbiphenyl-tci-america-3/p-7132091
https://pubchemlite.lcsb.uni.lu/e/compound/12564
https://sielc.com/3-methylbiphenyl
https://www.thermofisher.com/order/catalog/product/L01006.03
https://www.thermofisher.com/order/catalog/product/L01006.03
https://www.thegoodscentscompany.com/data/rw1193021.html
https://www.stenutz.eu/chem/solv6%20(2).php?name=3-methylbiphenyl
https://store.apolloscientific.co.uk/storage/msds/OR22658_msds.pdf
https://www.benchchem.com/product/b165614#3-methylbiphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b165614#3-methylbiphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b165614#3-methylbiphenyl-molecular-weight-and-formula
https://www.benchchem.com/product/b165614#3-methylbiphenyl-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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